Cas no 1314966-30-7 (3-Chloro-4-methylphenyl ethyl sulfide)

• Product Name: 3-Chloro-4-methylphenyl ethyl sulfide
• CAS No: 1314966-30-7
• MF: C₉H₁₁ClS
• MW: 186.701640367508
• MDL: MFCD11617722
• CID: 5207644
• Update Time: 2026-03-06

3-Chloro-4-methylphenyl ethyl sulfide Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-4-METHYLPHENYL ETHYL SULFIDE
• p-chloroethyl p-tolyl sulfide
• 2-chloro-4-ethylsulfanyl-1-methylbenzene
• 2-Chloro-4-(ethylthio)-1-methylbenzene
• 3-Chloro-4-methylphenyl ethyl sulfide

• MDL： MFCD11617722
• Inchi： 1S/C9H11ClS/c1-3-11-8-5-4-7(2)9(10)6-8/h4-6H,3H2,1-2H3
• InChI Key： UERFQKNJDKAHOM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)SCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• XLogP3: 4.5
• Topological Polar Surface Area: 25.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-Chloro-4-methylphenyl ethyl sulfide

3-Chloro-4-methylphenyl ethyl sulfide: A Comprehensive Overview

The compound with CAS No. 1314966-30-7, commonly referred to as 3-Chloro-4-methylphenyl ethyl sulfide, is a significant organic compound with a diverse range of applications in various industries. This compound is characterized by its unique structure, which combines a chlorinated aromatic ring with an ethyl sulfide group. The aromatic ring in this compound contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 3-Chloro-4-methylphenyl ethyl sulfide in the field of material science, particularly in the development of advanced polymers and composites. Researchers have explored its ability to act as a precursor for the synthesis of high-performance materials, leveraging its sulfur-containing functional group to enhance the mechanical and thermal properties of polymers. This has opened new avenues for its use in aerospace and automotive industries, where lightweight yet durable materials are highly sought after.

In addition to its role in material science, 3-Chloro-4-methylphenyl ethyl sulfide has also been investigated for its potential in pharmaceutical applications. The compound's chlorinated aromatic ring has been shown to exhibit bioactivity, making it a promising candidate for drug development. Recent research has focused on its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's and Parkinson's. These findings underscore the importance of further exploring its pharmacological properties.

The synthesis of 3-Chloro-4-methylphenyl ethyl sulfide involves a multi-step process that typically begins with the preparation of the aromatic precursor. The introduction of the chlorine substituent is achieved through electrophilic substitution reactions, followed by the attachment of the ethyl sulfide group via nucleophilic substitution or coupling reactions. The optimization of these steps is critical to ensure high yields and purity, which are essential for its intended applications.

From an environmental perspective, the compound's stability and biodegradability have been studied to assess its potential impact on ecosystems. Research indicates that 3-Chloro-4-methylphenyl ethyl sulfide undergoes slow degradation under aerobic conditions, suggesting that its use should be carefully managed to minimize environmental risks. This highlights the need for further studies on its environmental fate and toxicity.

In conclusion, 3-Chloro-4-methylphenyl ethyl sulfide (CAS No. 1314966-30-7) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in organic synthesis, material science, and pharmaceutical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing technological and medical innovations.